Cas no 2228471-25-6 (3-3-(difluoromethoxy)phenoxypiperidine)

• Product Name: 3-3-(difluoromethoxy)phenoxypiperidine
• CAS No: 2228471-25-6
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6036886
• PubChem ID: 165863908
• Update Time: 2025-10-28

3-3-(difluoromethoxy)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-3-(difluoromethoxy)phenoxypiperidine
• EN300-1955035
• 2228471-25-6
• 3-[3-(difluoromethoxy)phenoxy]piperidine

• Inchi： 1S/C12H15F2NO2/c13-12(14)17-10-4-1-3-9(7-10)16-11-5-2-6-15-8-11/h1,3-4,7,11-12,15H,2,5-6,8H2
• InChI Key： KLEOFRZLYUUMQH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)OC1CNCCC1)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-3-(difluoromethoxy)phenoxypiperidine

3-(difluoromethoxy)phenoxypiperidine: A Comprehensive Overview

3-(difluoromethoxy)phenoxypiperidine, identified by the CAS number 2228471-25-6, is a compound of significant interest in contemporary chemical research. This compound has garnered attention due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The name itself is a testament to its structure, with the "difluoromethoxy" group indicating the presence of two fluorine atoms attached to a methoxy substituent, while "phenoxypiperidine" highlights the piperidine ring connected to a phenolic oxygen group.

The synthesis of 3-(difluoromethoxy)phenoxypiperidine involves a series of carefully orchestrated chemical reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity, making the compound more accessible for large-scale applications. The incorporation of fluorine atoms in the methoxy group not only modifies the electronic properties of the molecule but also imparts unique stability and reactivity, which are critical for its intended uses.

One of the most promising applications of 3-(difluoromethoxy)phenoxypiperidine lies in its potential as a precursor for bioactive compounds. Researchers have explored its role in drug discovery, particularly in the development of compounds targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit moderate activity against certain enzymes, suggesting its potential as a lead compound in medicinal chemistry.

In addition to its pharmacological applications, 3-(difluoromethoxy)phenoxypiperidine has also been investigated for its electronic properties. The fluorinated methoxy group introduces electron-withdrawing effects, which can be advantageous in designing materials for electronic devices. Recent research has delved into its use as a building block for organic semiconductors, where its ability to modulate charge transport properties is highly valued.

The structural versatility of 3-(difluoromethoxy)phenoxypiperidine allows for further functionalization, enabling researchers to tailor its properties for specific applications. For example, by modifying the piperidine ring or the phenolic group, scientists can create derivatives with enhanced solubility, bioavailability, or stability. These modifications are pivotal in overcoming challenges associated with drug delivery and material performance.

From an environmental standpoint, the synthesis and application of 3-(difluoromethoxy)phenoxypiperidine have been scrutinized to ensure sustainability and minimal ecological impact. Green chemistry principles are increasingly being integrated into its production processes, emphasizing the use of renewable feedstocks and energy-efficient reaction conditions.

In conclusion, 3-(difluoromethoxy)phenoxypiperidine stands as a versatile and intriguing compound with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to innovations in pharmaceuticals, materials science, and beyond.